Cas no 349426-34-2 (Benzenepropanamide, N-(3-bromophenyl)-)
349426-34-2 structure
Product Name:Benzenepropanamide, N-(3-bromophenyl)-
CAS No:349426-34-2
MF:C15H14BrNO
MW:304.18176317215
CID:1466985
PubChem ID:874815
Update Time:2025-04-20
Benzenepropanamide, N-(3-bromophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanamide, N-(3-bromophenyl)-
- N-(3-bromophenyl)-3-phenylpropanamide
- STK104417
- AKOS000183614
- DB-101451
- CBMicro_046840
- 349426-34-2
- BIM-0046991.P001
- SR-01000228856-1
- SR-01000228856
- Cambridge id 6138259
- SCHEMBL13227178
-
- Inchi: 1S/C15H14BrNO/c16-13-7-4-8-14(11-13)17-15(18)10-9-12-5-2-1-3-6-12/h1-8,11H,9-10H2,(H,17,18)
- InChI Key: FFGYTCRJOFIXJF-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)NC(CCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 303.02592
- Monoisotopic Mass: 303.02588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
Benzenepropanamide, N-(3-bromophenyl)- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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